Cas no 923234-15-5 (3-(butylsulfanyl)-7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazole)

3-(butylsulfanyl)-7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazole structure
923234-15-5 structure
Product Name:3-(butylsulfanyl)-7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazole
CAS No:923234-15-5
MF:C14H17FN4S
MW:292.374984502792
CID:6111668
PubChem ID:18570025
Update Time:2025-07-16

3-(butylsulfanyl)-7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazole Chemical and Physical Properties

Names and Identifiers

    • 3-(butylsulfanyl)-7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazole
    • 3-butylsulfanyl-7-(4-fluorophenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazole
    • HMS3494P11
    • 923234-15-5
    • 3-(butylthio)-7-(4-fluorophenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazole
    • 3-(butylsulfanyl)-7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole
    • AKOS004971270
    • F2239-0058
    • Inchi: 1S/C14H17FN4S/c1-2-3-10-20-14-17-16-13-18(8-9-19(13)14)12-6-4-11(15)5-7-12/h4-7H,2-3,8-10H2,1H3
    • InChI Key: NJQHTNHFYUSZOB-UHFFFAOYSA-N
    • SMILES: N1=C(SCCCC)N2CCN(C3=CC=C(F)C=C3)C2=N1

Computed Properties

  • Exact Mass: 292.11579589g/mol
  • Monoisotopic Mass: 292.11579589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 59.2Ų

3-(butylsulfanyl)-7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2239-0058-2μmol
3-(butylsulfanyl)-7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole
923234-15-5 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2239-0058-5μmol
3-(butylsulfanyl)-7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole
923234-15-5 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2239-0058-10μmol
3-(butylsulfanyl)-7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole
923234-15-5 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2239-0058-20μmol
3-(butylsulfanyl)-7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole
923234-15-5 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2239-0058-1mg
3-(butylsulfanyl)-7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole
923234-15-5 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2239-0058-2mg
3-(butylsulfanyl)-7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole
923234-15-5 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2239-0058-3mg
3-(butylsulfanyl)-7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole
923234-15-5 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2239-0058-4mg
3-(butylsulfanyl)-7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole
923234-15-5 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2239-0058-5mg
3-(butylsulfanyl)-7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole
923234-15-5 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2239-0058-10mg
3-(butylsulfanyl)-7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole
923234-15-5 90%+
10mg
$79.0 2023-05-16

Additional information on 3-(butylsulfanyl)-7-(4-fluorophenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazole

3-(Butylsulfanyl)-7-(4-Fluorophenyl)-5H,6H,7H-Imidazo[2,1-c][1,2,4]Triazole: A Comprehensive Overview

3-(Butylsulfanyl)-7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole (CAS No. 923234-15-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazotriazoles and is characterized by its unique structural features and potential biological activities. This article aims to provide a detailed overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research advancements.

Chemical Structure and Properties

The chemical structure of 3-(butylsulfanyl)-7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole is defined by its imidazotriazole core and the presence of a butylsulfanyl and 4-fluorophenyl substituent. The imidazotriazole scaffold is known for its versatile biological activities and has been extensively studied for its potential as a scaffold in drug discovery. The butylsulfanyl group adds lipophilicity to the molecule, which can enhance its cell membrane permeability and bioavailability. The 4-fluorophenyl substituent introduces additional electronic effects that can influence the compound's interactions with biological targets.

The molecular formula of 3-(butylsulfanyl)-7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole is C18H18F1N5S1, with a molecular weight of approximately 369.43 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Synthesis Methods

The synthesis of 3-(butylsulfanyl)-7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole has been reported in several scientific publications. One common approach involves the reaction of 4-fluorobenzaldehyde with butanethiol to form the corresponding thioether intermediate. This intermediate is then reacted with a suitable azide source to form the imidazotriazole core through a multistep process involving cyclization and aromatization reactions.

A more recent synthetic route involves the use of microwave-assisted synthesis to enhance reaction efficiency and reduce reaction times. This method has been shown to yield high purity products with improved yields compared to traditional methods. The use of microwave technology in organic synthesis has gained popularity due to its ability to provide precise control over reaction conditions and reduce environmental impact.

Biological Properties

3-(Butylsulfanyl)-7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole has been studied for its potential biological activities in various preclinical models. One of the most notable properties of this compound is its anti-inflammatory activity. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. These findings suggest that the compound may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(butylsulfanyl)-7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole has also been investigated for its antiviral activity. Studies have demonstrated that it can inhibit the replication of several viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of antiviral action is thought to involve interference with viral entry or replication processes within host cells.

Clinical Applications and Research Advancements

The potential clinical applications of 3-(butylsulfanyl)-7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole are currently being explored through various preclinical and early-stage clinical studies. One area of focus is its use as an anti-inflammatory agent in chronic inflammatory conditions. Preclinical studies have shown promising results in reducing inflammation in animal models of rheumatoid arthritis and colitis.

In the field of virology, researchers are investigating the compound's potential as an antiviral agent against emerging viral threats such as Zika virus and Ebola virus. Preliminary data suggest that it may have broad-spectrum antiviral activity that could be leveraged in the development of new antiviral therapies.

Conclusion

3-(Butylsulfanyl)-7-(4-fluorophenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole (CAS No. 923234-15-5) is a promising compound with a unique chemical structure and diverse biological activities. Its anti-inflammatory and antiviral properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic applications.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.